98-05-5

Benzenearsonic acid

In Stock

• CAS RN:
• 98-05-5

• Formula:
• C6H7AsO3
  C6H5AsO(OH)2
  C6H7AsO3

• InChI:
• InChI=1S/C6H7AsO3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H,(H2,8,9,10)

• InChIKey:
• LVKZSFMYNWRPJX-UHFFFAOYSA-N

• Phenylarsonic acid is an organoarsonic acid and a member of arsonic acids. It is a conjugate acid of a phenylarsonate(1-).
  Benzenearsonic acid is a colorless solid. Used as an analytical reagent for tin. (EPA, 1998)

4-(2-Aminopropyl)morpholine

In Stock

• CAS RN:
• 50998-05-5

• Formula:
• C7H16N2O

• InChI:
• InChI=1S/C7H16N2O/c1-7(8)6-9-2-4-10-5-3-9/h7H,2-6,8H2,1H3

• InChIKey:
• SWZKXIPDGAAYKE-UHFFFAOYSA-N

• 4-(2-Aminopropyl)morpholine is a useful research compound. Its molecular formula is C7H16N2O and its molecular weight is 144.21 g/mol. The purity is usually 95%.

(2-Hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate

Usually In Stock

• CAS RN:
• 68298-05-5

• Formula:
• C11H19NO4S

• InChI:
• InChI=1S/C7H8O3S.C4H11NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-4(2,5)3-6/h2-5H,1H3,(H,8,9,10);6H,3,5H2,1-2H3

• InChIKey:
• WCZPIHSRNOTNQU-UHFFFAOYSA-N

• (2-Hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate is a useful research compound. Its molecular formula is C11H19NO4S and its molecular weight is 261.34 g/mol. The purity is usually 95%.

7-Oxabicyclo[2.2.1]hept-5-en-2-ylmethanol

• CAS RN:
• 89898-05-5

• Formula:
• C7H10O2

• InChI:
• InChI=1S/C7H10O2/c8-4-5-3-6-1-2-7(5)9-6/h1-2,5-8H,3-4H2

• InChIKey:
• FUCCKJSLKAHDNQ-UHFFFAOYSA-N

• 7-Oxabicyclo[2.2.1]hept-5-en-2-ylmethanol is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.

8-(2-Chloroethyl)-8-azaspiro[4.5]decane-7,9-dione

• CAS RN:
• 21098-05-5

• Formula:
• C11H16ClNO2

• InChI:
• InChI=1S/C11H16ClNO2/c12-5-6-13-9(14)7-11(8-10(13)15)3-1-2-4-11/h1-8H2

• InChIKey:
• GEAMHARJDLPVMU-UHFFFAOYSA-N

• 8-(2-Chloroethyl)-8-azaspiro[4.5]decane-7,9-dione is a useful research compound. Its molecular formula is C11H16ClNO2 and its molecular weight is 229.70 g/mol. The purity is usually 95%.

2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 296798-05-5

• Formula:
• C21H20F3N3OS

• InChI:
• InChI=1S/C21H20F3N3OS/c22-21(23,24)16-7-5-8-17(11-16)26-19(28)13-29-20-15(12-25)10-14-6-3-1-2-4-9-18(14)27-20/h5,7-8,10-11H,1-4,6,9,13H2,(H,26,28)

• InChIKey:
• USBILJVESABRAG-UHFFFAOYSA-N

• 2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C21H20F3N3OS and its molecular weight is 419.47. The purity is usually 95%.

1-(1-Ethylpiperidin-4-yl)piperazine

In Stock

• CAS RN:
• 686298-05-5

• Formula:
• C11H23N3

• InChI:
• InChI=1S/C11H23N3/c1-2-13-7-3-11(4-8-13)14-9-5-12-6-10-14/h11-12H,2-10H2,1H3

• InChIKey:
• VMUHIQUTDDNVIH-UHFFFAOYSA-N

• 1-(1-Ethylpiperidin-4-yl)piperazine is a useful research compound. Its molecular formula is C11H23N3 and its molecular weight is 197.32 g/mol. The purity is usually 95%.

(Z)-3-(4-benzhydrylpiperazin-1-yl)-N'-(3-nitrobenzylidene)propanehydrazide

In Stock

• CAS RN:
• 398998-05-5

• Formula:
• C27H29N5O3

• InChI:
• InChI=1S/C27H29N5O3/c33-26(29-28-21-22-8-7-13-25(20-22)32(34)35)14-15-30-16-18-31(19-17-30)27(23-9-3-1-4-10-23)24-11-5-2-6-12-24/h1-13,20-21,27H,14-19H2,(H,29,33)/b28-21-

• InChIKey:
• WEANVMCSMNNJOP-HFTWOUSFSA-N

• (Z)-3-(4-benzhydrylpiperazin-1-yl)-N'-(3-nitrobenzylidene)propanehydrazide is a useful research compound. Its molecular formula is C27H29N5O3 and its molecular weight is 471.561. The purity is usually 95%.

3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline

In Stock

• CAS RN:
• 937598-05-5

• Formula:
• C14H14FNO2

• InChI:
• InChI=1S/C14H14FNO2/c1-9-3-5-13(14(7-9)17-2)18-12-6-4-10(16)8-11(12)15/h3-8H,16H2,1-2H3

• InChIKey:
• RDTZNFRMGXUYME-UHFFFAOYSA-N

• 3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline is a useful research compound. Its molecular formula is C14H14FNO2 and its molecular weight is 247.269. The purity is usually 95%.

(3-Aminopyridin-4-yl)methanol

In Stock

• CAS RN:
• 152398-05-5

• Formula:
• C6H8N2O

• InChI:
• InChI=1S/C6H8N2O/c7-6-3-8-2-1-5(6)4-9/h1-3,9H,4,7H2

• InChIKey:
• VXHFPFMVXWCZLH-UHFFFAOYSA-N

• (3-Aminopyridin-4-yl)methanol is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.

N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(naphthalen-1-yl)acetamide

In Stock

• CAS RN:
• 1019098-05-5

• Formula:
• C27H21N7O2

• InChI:
• InChI=1S/C27H21N7O2/c1-17-14-23(29-24(35)15-19-10-7-9-18-8-5-6-13-21(18)19)34(32-17)27-30-25-22(26(36)31-27)16-28-33(25)20-11-3-2-4-12-20/h2-14,16H,15H2,1H3,(H,29,35)(H,30,31,36)

• InChIKey:
• OJCZUQAJBVWZLM-UHFFFAOYSA-N

• N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C27H21N7O2 and its molecular weight is 475.512. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide

In Stock

• CAS RN:
• 1323398-05-5

• Formula:
• C14H11N5O4

• InChI:
• InChI=1S/C14H11N5O4/c20-12(16-9-2-3-10-11(6-9)23-8-22-10)7-19-14(21)18-5-1-4-15-13(18)17-19/h1-6H,7-8H2,(H,16,20)

• InChIKey:
• OIZVHNCWUGJPGO-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-[1,2,4]triazolo[4,3-a]pyrimidin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C14H11N5O4 and its molecular weight is 313.273. The purity is usually 95%.

4-((3-(4-Methoxyphenyl)azepan-1-yl)sulfonyl)morpholine

In Stock

• CAS RN:
• 1797698-05-5

• Formula:
• C17H26N2O4S

• InChI:
• InChI=1S/C17H26N2O4S/c1-22-17-7-5-15(6-8-17)16-4-2-3-9-19(14-16)24(20,21)18-10-12-23-13-11-18/h5-8,16H,2-4,9-14H2,1H3

• InChIKey:
• BBNVQECATUDOCI-UHFFFAOYSA-N

• 4-((3-(4-Methoxyphenyl)azepan-1-yl)sulfonyl)morpholine is a useful research compound. Its molecular formula is C17H26N2O4S and its molecular weight is 354.47. The purity is usually 95%.

Tert-butyl 2-(5-amino-2-methylphenoxy)propanoate

Usually In Stock

• CAS RN:
• 2248298-05-5

• Formula:
• C14H21NO3

• InChI:
• InChI=1S/C14H21NO3/c1-9-6-7-11(15)8-12(9)17-10(2)13(16)18-14(3,4)5/h6-8,10H,15H2,1-5H3

• InChIKey:
• WGDUAVYYNYXILK-UHFFFAOYSA-N

• Tert-butyl 2-(5-amino-2-methylphenoxy)propanoate is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.326. The purity is usually 95%.

N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361898-05-5

• Formula:
• C16H27N3O3

• InChI:
• InChI=1S/C16H27N3O3/c1-5-13(20)19-10-6-12(7-11-19)14(21)17-8-9-18-15(22)16(2,3)4/h5,12H,1,6-11H2,2-4H3,(H,17,21)(H,18,22)

• InChIKey:
• YSQOOCSWWQQLJV-UHFFFAOYSA-N

• N-[2-(2,2-Dimethylpropanoylamino)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H27N3O3 and its molecular weight is 309.41. The purity is usually 95%.

1-(2-Ethyl-4-methyl-1,3-thiazol-5-yl)ethan-1-ol

In Stock

• CAS RN:
• 1247198-05-5

• Formula:
• C8H13NOS

• InChI:
• InChI=1S/C8H13NOS/c1-4-7-9-5(2)8(11-7)6(3)10/h6,10H,4H2,1-3H3

• InChIKey:
• WCQXPDSIATYONZ-UHFFFAOYSA-N

• 1-(2-Ethyl-4-methyl-1,3-thiazol-5-yl)ethan-1-ol is a useful research compound. Its molecular formula is C8H13NOS and its molecular weight is 171.26 g/mol. The purity is usually 95%.

1-(2,4-Difluorophenyl)propan-1-ol

In Stock

• CAS RN:
• 1247998-05-5

• Formula:
• C9H10F2O

• InChI:
• InChI=1S/C9H10F2O/c1-2-9(12)7-4-3-6(10)5-8(7)11/h3-5,9,12H,2H2,1H3

• InChIKey:
• IHJKITUOKIDLEG-UHFFFAOYSA-N

• 1-(2,4-Difluorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H10F2O and its molecular weight is 172.175. The purity is usually 95%.

1-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-2-(3-methylphenyl)ethanone

Usually In Stock

• CAS RN:
• 2379998-05-5

• Formula:
• C22H23N3O

• InChI:
• InChI=1S/C22H23N3O/c1-15-5-4-6-16(11-15)12-21(26)24-13-18(14-24)25-20-8-3-2-7-19(20)23-22(25)17-9-10-17/h2-8,11,17-18H,9-10,12-14H2,1H3

• InChIKey:
• RPOBPKDVLQVUNW-UHFFFAOYSA-N

• 1-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-2-(3-methylphenyl)ethanone is a useful research compound. Its molecular formula is C22H23N3O and its molecular weight is 345.446. The purity is usually 95%.